Cas no 104330-16-7 (1-Butanone, 3,3-dimethyl-1,2,2-triphenyl-)

• Product Name: 1-Butanone, 3,3-dimethyl-1,2,2-triphenyl-
• CAS No: 104330-16-7
• MF: C₂₄H₂₄O
• MW: 328.446766853333
• CID: 1142519
• PubChem ID: 71333193
• Update Time: 2025-04-20

1-Butanone, 3,3-dimethyl-1,2,2-triphenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 3,3-dimethyl-1,2,2-triphenyl-
• 3,3-dimethyl-1,2,2-triphenylbutan-1-one
• SCHEMBL18650576
• 104330-16-7
• DTXSID10761493

• Inchi： 1S/C24H24O/c1-23(2,3)24(20-15-9-5-10-16-20,21-17-11-6-12-18-21)22(25)19-13-7-4-8-14-19/h4-18H,1-3H3
• InChI Key： GMJJLSDMGJNYBY-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C(C1C=CC=CC=1)(C1C=CC=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 328.18282
• Monoisotopic Mass: 328.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07